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Compound of Interest

Compound Name: GR 82334
CAS No.: 129623-01-4
Cat. No.: B549391
Get Quote
. J

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of GR 82334, a potent and specific reversible tachykinin NK1 receptor antagonist. Adherence
to these protocols is critical to ensure a safe laboratory environment and the integrity of your
research.

Essential Safety and Handling Precautions

GR 82334 requires careful handling in a controlled laboratory setting. The following personal
protective equipment (PPE) is mandatory to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE)
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Equipment Specification Rationale

) Chemical-resistant gloves )
Hand Protection o Prevents skin contact.
(e.g., nitrile)

) Safety glasses with side- Protects eyes from splashes or
Eye Protection _
shields or goggles dust.

Use in a well-ventilated area. If

) ) dust is generated, a NIOSH- Avoids inhalation of the
Respiratory Protection ] ]
approved respirator is compound.
recommended.

. Prevents contamination of
Body Protection Laboratory coat )
personal clothing.

Handling Procedures:

Avoid contact with eyes, skin, and clothing.

Wash hands thoroughly after handling.

Avoid the formation of dust and aerosols.

Remove and wash contaminated clothing before reuse.

Physical and Chemical Properties

Understanding the properties of GR 82334 is fundamental to its safe handling and use in
experimental settings.

Property Value

Molecular Weight 1386.57 g/mol

Molecular Formula Ce9H91N15016

Solubility Soluble to 1 mg/ml in water.
Storage Desiccate at -20°C.[1]
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Operational Plan: From Receipt to Disposal

A systematic approach to the lifecycle of GR 82334 in the laboratory is crucial for safety and
regulatory compliance.

Receiving and Storage

Upon receipt, visually inspect the container for any damage. Store the compound in a tightly
sealed container in a dry, well-ventilated place at the recommended temperature of -20°C for
long-term storage. For short-term use, 2-8°C is acceptable.

Experimental Workflow: A General Protocol for In Vitro
Studies

The following provides a generalized workflow for the use of GR 82334 as a tachykinin NK1
receptor antagonist in an in vitro setting, such as isolated tissue preparations.

Experiment Data Analysis
3. Equilibrate Biological Sample 4. Introduce GR 82334 Ineubate 5 ntroduce Agonist T U, 7. Analyze Data to Determine
(e.g., isolated tissue) (Antagonist) (e.g., Substance P) . 9 P Antagonist Potency

Preparation

2. Prepare Working Dilutions
in appropriate buffer

Dilute

1. Prepare Stock Solution
(e.g., 1 mg/ml in water)

Click to download full resolution via product page

A generalized experimental workflow for GR 82334.

Detailed Methodology:

e Stock Solution Preparation:
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o Under a fume hood, carefully weigh the required amount of GR 82334.

o Dissolve in sterile, deionized water to a concentration of 1 mg/ml. Ensure complete
dissolution.

o Working Dilution Preparation:

o Based on the experimental requirements, prepare serial dilutions of the stock solution
using the appropriate physiological buffer for your biological preparation.

» Biological Sample Equilibration:

o Prepare the biological sample (e.g., isolated tissue, cell culture) according to your
established laboratory protocol.

o Allow the sample to equilibrate in the experimental chamber under controlled conditions
(e.g., temperature, oxygenation).

e Antagonist Application:
o Introduce the desired concentration of GR 82334 to the experimental chamber.
o Incubate for a predetermined period to allow for receptor binding.
e Agonist Application:
o Introduce the NK1 receptor agonist (e.g., Substance P) to elicit a biological response.
o Data Recording:
o Record the biological response using the appropriate data acquisition system.
o Data Analysis:

o Analyze the data to determine the antagonistic effect of GR 82334 on the agonist-induced
response.

Disposal Plan
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Proper disposal of GR 82334 and contaminated materials is essential to prevent environmental
contamination and ensure compliance with local and institutional regulations.

Waste Handling and Disposal:

Waste Type Disposal Procedure

Dispose of as chemical waste in a designated,
Unused GR 82334 labeled, and sealed container. Follow all local,

state, and federal regulations.

) ] ) Place in a designated, sealed waste container
Contaminated Labware (e.g., pipette tips, tubes) )
for chemical waste.

) ) Collect in a labeled, sealed waste container. Do
Contaminated Solutions _
not pour down the drain.

Decontamination:
o Clean any spills immediately.

o For small spills, sweep up solid material, taking care not to create dust, and place it in a
sealed container for disposal.

» Wipe the area with a suitable laboratory detergent and water.

Emergency Procedures

In the event of accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.

Fire Fighting Measures:
e GR 82334 is not expected to be flammable.

o Use extinguishing media appropriate for the surrounding fire, such as water spray, alcohol-
resistant foam, dry chemical, or carbon dioxide.

o Firefighters should wear self-contained breathing apparatus.

By adhering to these safety and handling protocols, researchers can confidently and safely
incorporate GR 82334 into their experimental designs, contributing to the advancement of
scientific knowledge while maintaining the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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